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Introduction
Camphene (C₁₀H₁₆) is a bicyclic monoterpene, a volatile organic compound found in a variety

of plants and essential oils.[1][2] It is a significant compound in the fragrance and flavor

industries and serves as a key precursor in the synthesis of other valuable chemicals, including

camphor.[1][2][3] This technical guide provides a comprehensive overview of the chemical and

physical properties of camphene, detailed experimental protocols for their determination, and

visualizations of relevant chemical pathways. This information is intended to support

researchers, scientists, and drug development professionals in their work with this versatile

molecule.

Chemical Properties
Camphene is a flammable, colorless to white crystalline solid with a characteristic pungent,

camphor-like odor.[1][4][5] It is a bicyclic organic compound, and its structure contains a double

bond, making it reactive and susceptible to rearrangement, particularly in the presence of

acids.[3]

Structure and Nomenclature
IUPAC Name: 2,2-dimethyl-3-methylidenebicyclo[2.2.1]heptane[4]

Chemical Formula: C₁₀H₁₆[1][6]
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Molecular Weight: 136.23 g/mol [4][6]

CAS Number: 79-92-5 (for the racemic mixture)[1][4]

The structure of camphene consists of a bicyclo[2.2.1]heptane skeleton with two methyl

groups at position 2 and an exocyclic methylene group at position 3.[1][4]

Physical Properties
A summary of the key physical properties of camphene is presented in the table below. These

values represent the racemic mixture unless otherwise specified.

Property Value References

Appearance
Colorless to white crystalline

solid
[1][4][5]

Odor Pungent, camphor-like [1][4][5]

Melting Point 48-52 °C (lit.) [7][8][9]

Boiling Point 159-160 °C (lit.) [7][8]

Density 0.85 g/mL at 25 °C (lit.) [9]

Solubility in Water 4.6 mg/L at 25 °C [4]

Solubility in Organic Solvents

Very soluble in common

organic solvents like ether,

cyclohexane, and chloroform.

Slightly soluble in ethanol.

[1][10]

Vapor Pressure 3.00 mmHg at 20.00 °C [11]

Flash Point 26 °C (closed cup) [5][12]

Refractive Index 1.45514 [10]

Experimental Protocols
This section outlines general methodologies for determining the key physical and chemical

properties of camphene.
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Melting Point Determination (Capillary Method)
The melting point of a solid is a crucial indicator of its purity. A sharp melting range (typically

0.5-1°C) is characteristic of a pure compound.

Methodology:

Sample Preparation: A small amount of finely powdered, dry camphene is packed into a

capillary tube to a height of 2-3 mm.[13]

Apparatus: A calibrated melting point apparatus (such as a Mel-Temp or Thiele tube) is used.

Heating: The sample is heated at a steady and slow rate, approximately 1-2°C per minute,

especially near the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the range.[13]

Boiling Point Determination (Thiele Tube Method)
The boiling point is a key physical constant for a liquid.

Methodology:

Sample Preparation: A small volume of molten camphene (a few milliliters) is placed in a

small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube.

Apparatus: The test tube assembly is attached to a thermometer and placed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil).[14]

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample evenly.[14]

Observation: As the boiling point is approached, a steady stream of bubbles will emerge from

the inverted capillary. The heat is then removed. The temperature at which the bubbling

stops and the liquid just begins to enter the capillary tube is recorded as the boiling point.[14]
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Solubility Determination
The solubility of camphene in various solvents can be determined quantitatively.

Methodology:

Preparation of Saturated Solution: An excess amount of camphene is added to a known

volume of the solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure equilibrium is reached.

Separation and Analysis: The saturated solution is carefully separated from the undissolved

solid. The concentration of camphene in the solution is then determined using an

appropriate analytical technique, such as gas chromatography (GC). A study on the solubility

of camphene in supercritical carbon dioxide utilized a dynamic off-line analysis method.[1][4]

Spectroscopic Analysis
Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for

separating and identifying volatile compounds like camphene.

Sample Preparation: Camphene is typically dissolved in a volatile organic solvent (e.g.,

hexane or ethanol) before injection.

GC Conditions: A non-polar capillary column (e.g., DB-5MS) is commonly used. The oven

temperature is programmed to ramp from a low initial temperature to a higher final

temperature to ensure good separation of components. For example, an initial temperature

of 50°C held for a few minutes, followed by a ramp of 5°C/min to 280°C.[5]

MS Conditions: Electron ionization (EI) at 70 eV is a standard method. The mass

spectrometer scans a mass range (e.g., 35-450 amu) to detect the molecular ion and

fragmentation patterns of camphene.[5] Identification is confirmed by comparing the mass

spectrum and retention index with reference libraries like NIST.[5]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in

a molecule. The IR spectrum of camphene will show characteristic peaks for C-H stretching
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and bending, and a distinct peak for the C=C stretching of the exocyclic double bond. The NIST

WebBook provides access to reference IR spectra for camphene.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the structure and chemical environment of the atoms in a molecule.

The ¹H NMR spectrum of camphene will show distinct signals for the different types of protons,

and their splitting patterns will provide information about adjacent protons. The ¹³C NMR

spectrum will show signals corresponding to the different carbon atoms in the molecule.

ChemicalBook provides access to the ¹H NMR spectrum of camphene.[15]

Chemical Pathways
Industrial Synthesis of Camphene
Industrially, camphene is produced by the catalytic isomerization of α-pinene, a major

component of turpentine.[1][2] This reaction is typically carried out using a solid acid catalyst,

such as titanium dioxide.

Industrial Synthesis of Camphene

alpha-Pinene

Isomerization

Solid Acid Catalyst
(e.g., TiO2)

Camphene

Click to download full resolution via product page

Caption: Industrial production of camphene from α-pinene.

Biosynthesis of Camphene
In nature, camphene is biosynthesized from linalyl pyrophosphate through a series of

carbocationic intermediates. This enzymatic cyclization is a key step in the biosynthesis of
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many monoterpenes.

Biosynthesis of Camphene

Linalyl Pyrophosphate Enzymatic Cyclization Carbocationic
Intermediates Camphene

Click to download full resolution via product page

Caption: Biosynthetic pathway of camphene.

Conclusion
This technical guide has provided a detailed overview of the core chemical and physical

properties of camphene. The tabulated data allows for easy reference, while the outlined

experimental protocols offer a foundation for laboratory investigation. The visualizations of the

industrial synthesis and biosynthesis pathways provide a clear understanding of the origins of

this important monoterpene. This comprehensive information serves as a valuable resource for

professionals in research, science, and drug development who are working with camphene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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